Cas no 615-87-2 (1,5-Dibromo-2,4-dimethylbenzene)

1,5-Dibromo-2,4-dimethylbenzene structure
615-87-2 structure
Product Name:1,5-Dibromo-2,4-dimethylbenzene
CAS No:615-87-2
MF:C8H8Br2
MW:263.957120895386
MDL:MFCD00154984
CID:1029346
PubChem ID:621990
Update Time:2025-04-20

1,5-Dibromo-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dibromo-2,4-dimethylbenzene
    • 1,5-Dibrom-2,4-dimethyl-benzol
    • 1,5-dibromo-2,4-dimethyl-benzene
    • 4,6-dibromo-1,3-dimethylbenzene
    • 4,6-dibromo-1,3-xylene
    • 4,6-dibromo-meta-xylene
    • 4,6-Dibromo-m-xylene
    • Benzene,1,5-dibromo-2,4-dimethyl
    • Benzene, 1,5-dibromo-2,4-dimethyl-
    • SOYPUUFPUFRXRI-UHFFFAOYSA-N
    • AK136298
    • 4.6-Dibrom-m-xylol
    • 1,5-Dibromo-2,4-dimethylbenzene #
    • CM12185
    • FCH1328405
    • AS05695
    • OR46516
    • SY053426
    • AX8257866
    • AB0042840
    • Z0733
    • ST24036868
    • D5004
    • CS-0112336
    • 2,4-dibromo-1,5-dimethylbenzene
    • 615-87-2
    • DA-41960
    • 1 pound not5-Dibromo-2 pound not4-dimethylbenzene
    • AS-19877
    • EN300-85355
    • AKOS021983295
    • DTXSID90347476
    • InChI=1/C8H8Br2/c1-5-3-6(2)8(10)4-7(5)9/h3-4H,1-2H
    • MFCD00154984
    • SCHEMBL482796
    • AS-813/43501698
    • MDL： MFCD00154984
    • Inchi： 1S/C8H8Br2/c1-5-3-6(2)8(10)4-7(5)9/h3-4H,1-2H3
    • InChI Key： SOYPUUFPUFRXRI-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(C)=CC=1C)Br

Computed Properties

  • Exact Mass: 261.89900
  • Monoisotopic Mass: 261.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.710±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 69.0 to 73.0 deg-C
  • Boiling Point: 256°C(lit.)
  • Flash Point: 127.1±25.2 ºC,
  • Refractive Index: 1.6096 (estimate)
  • Solubility: Insuluble (4.0E-3 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 3.82840

1,5-Dibromo-2,4-dimethylbenzene Security Information

1,5-Dibromo-2,4-dimethylbenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,5-Dibromo-2,4-dimethylbenzene Pricemore >>

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1,5-Dibromo-2,4-dimethylbenzene Production Method

Production Method 1

615-87-2 615-87-2
556-96-7 556-96-7
576-22-7 576-22-7
583-70-0 583-70-0
100189-84-2 100189-84-2
90434-19-8 90434-19-8
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ;  12 h, rt
Reference
One-pot aromatic bromination-rearrangement catalyzed by GaCl3
Arisawa, Mieko; et al, ARKIVOC (Gainesville, 2003, (8), 24-34

Production Method 2

615-87-2 615-87-2
90434-19-8 90434-19-8
Reaction Conditions
1.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, dichlorobromate(1-) (1:1) Catalysts: Zinc bromide Solvents: Nitromethane
Reference
Bromination of aromatic hydrocarbons with tetraalkylammonium dichlorobromate(1-). II
Negoro, Takeshi; et al, Wakayama Daigaku Kyoikugakubu Kiyo, 2002, 52, 27-46

Production Method 3

615-87-2 615-87-2
576-22-7 576-22-7
583-70-0 583-70-0
90434-19-8 90434-19-8
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ;  1 min, rt
Reference
One-pot aromatic bromination-rearrangement catalyzed by GaCl3
Arisawa, Mieko; et al, ARKIVOC (Gainesville, 2003, (8), 24-34

1,5-Dibromo-2,4-dimethylbenzene Preparation Products

1,5-Dibromo-2,4-dimethylbenzene Related Literature

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